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Compound of Interest

Compound Name: 3-hydroxy-2H-pyran-2-one

Cat. No.: B010270

This guide provides essential safety and logistical information for the proper disposal of 3-
hydroxy-2H-pyran-2-one, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Immediate Safety Considerations

Before handling 3-hydroxy-2H-pyran-2-one for disposal, it is imperative to be aware of its
associated hazards. This compound is classified as a hazardous substance.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]
o Skin Protection: Use chemical-impermeable gloves (e.g., nitrile) and a lab coat.[1]

o Respiratory Protection: In case of dust or aerosols, use a full-face respirator with an
appropriate cartridge.[1]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors.[1]

Hazard Summary Table

The following table summarizes the known hazards of 3-hydroxy-2H-pyran-2-one.
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Hazard Classification GHS Code Description

Causes mild skin irritation.[1]

[2]

Skin Corrosion/Irritation H316

Causes serious eye irritation.

Serious Eye Damage/Irritation H319
[1][2]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][2]

Step-by-Step Disposal Protocol

Disposal of 3-hydroxy-2H-pyran-2-one must be managed through your institution's
Environmental Health and Safety (EHS) or equivalent hazardous waste program.[3] Do not
dispose of this chemical in the regular trash or down the drain.[3][4]

Step 1: Container Selection and Preparation

o Select a Compatible Container: Choose a container that is in good condition, free of leaks or
cracks, and compatible with 3-hydroxy-2H-pyran-2-one. Plastic containers are often
preferred over glass to minimize the risk of breakage.[3][5] The container must have a leak-
proof, screw-on cap.[6]

e Segregate Waste: Do not mix 3-hydroxy-2H-pyran-2-one with other incompatible waste
streams. Store containers of this waste separately from acids, bases, and other reactive
chemicals.[5][7]

Step 2: Waste Labeling

o Affix a Hazardous Waste Tag: As soon as the container is designated for waste, label it with
a hazardous waste tag provided by your EHS office.[3][7]

o Complete the Tag Information: Fill out the tag completely and legibly. This must include:

o The words "Hazardous Waste".[3]
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o The full chemical name: "3-hydroxy-2H-pyran-2-one". Do not use abbreviations or
chemical formulas.[3][5]

o The quantity of the waste.

o The date of waste generation.[3]

o The location of origin (e.g., building and room number).[3]

o The Principal Investigator's name and contact information.[3]

o Checkmarks for the appropriate hazard pictograms (e.g., irritant).[3]

Step 3: Waste Storage

o Secure Closure: Keep the waste container tightly closed except when adding waste.[5][6]

o Designated Storage Area: Store the container in a designated hazardous waste storage area
within your laboratory.[6]

o Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container to contain any potential leaks or spills.[6][7] The secondary
container should be able to hold 110% of the volume of the primary container.[6]

Step 4: Arranging for Disposal

o Submit a Collection Request: Follow your institution's procedure for hazardous waste
collection. This typically involves submitting a completed hazardous waste information form
to the EHS office.[3]

o Adhere to Accumulation Limits: Be aware of the time and quantity limits for storing
hazardous waste. Most regulations require collection within 90 days of the start of
accumulation.[6] Do not accumulate more than 55 gallons of hazardous waste in your
laboratory.[7]

Step 5: Empty Container Disposal
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o Decontamination: An "empty" container that held 3-hydroxy-2H-pyran-2-one must be
properly decontaminated before being discarded as regular trash.

 Triple-Rinsing: Triple-rinse the container with a suitable solvent (such as water or another
solvent capable of removing the chemical residue).[5]

o Collect Rinsate: The rinsate from this process must be collected and disposed of as
hazardous waste.[5][7]

» Final Disposal: Once triple-rinsed and air-dried, deface or remove the original labels and the
hazardous waste tag. The container can then be disposed of in the regular trash.[5][7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
hydroxy-2H-pyran-2-one.

Caption: Workflow for the compliant disposal of 3-hydroxy-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 3-hydroxy-2H-pyran-2-one: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010270#3-hydroxy-2h-pyran-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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